Cas no 2171182-22-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid)
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid
- EN300-1493613
- 2171182-22-0
- 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid
-
- Inchi: 1S/C26H24N2O6/c1-2-22(24(30)27-23-12-11-15(29)13-20(23)25(31)32)28-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21-22,29H,2,14H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t22-/m1/s1
- InChI Key: VCXBUXITBTUIIH-JOCHJYFZSA-N
- SMILES: O(C(N[C@@H](C(NC1C=CC(=CC=1C(=O)O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 460.16343649g/mol
- Monoisotopic Mass: 460.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 125Ų
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493613-0.05g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-0.1g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-0.25g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-0.5g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-1.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-2.5g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-5.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-10.0g |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493613-50mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493613-100mg |
2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-hydroxybenzoic acid |
2171182-22-0 | 100mg |
$2963.0 | 2023-09-28 |
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid
Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid (CAS No. 2171182-22-0)
2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid, identified by its CAS number 2171182-22-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amino, carboxylic, and hydroxy functional groups, as well as a fluorenyl moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The Fmoc group serves as an amino protecting group, which is essential for the controlled synthesis of peptides and proteins. This feature makes 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid a valuable intermediate in the production of complex biomolecules. The strategic placement of the Fmoc group in this compound suggests potential applications in the synthesis of peptide-based drugs or in the development of novel bioconjugates.
The 5-hydroxybenzoic acid moiety adds another layer of functionality to the molecule, providing a hydrophilic character that could enhance solubility and bioavailability. Hydroxybenzoic acids are well-known for their presence in various natural products and have been extensively studied for their pharmacological properties. The hydroxyl group at the fifth position can participate in hydrogen bonding interactions, which is crucial for the binding affinity of drug molecules to biological targets. This structural feature may contribute to the compound's potential as a lead candidate in medicinal chemistry.
The butanamido group introduces an amide bond, which is a common motif in many biologically active compounds. Amides are known for their stability and ability to form hydrogen bonds, making them integral to protein-ligand interactions. The specific configuration of the butanamido moiety, particularly the (2R) stereocenter, suggests that this compound may exhibit enantioselective properties, which are increasingly important in drug design due to the influence of chirality on biological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high precision. The structural features of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid make it an attractive candidate for virtual screening against various biological targets. For instance, its combination of hydrophobic and hydrophilic regions could facilitate interactions with both lipid and polar moieties within biological membranes or enzymes. This dual functionality has been exploited in the design of molecules targeting multidrug resistance transporters, which are critical factors in cancer therapy resistance.
In addition to its potential as a drug intermediate, this compound may also find applications in materials science and nanotechnology. The fluorene moiety, known for its fluorescence properties, could be utilized in the development of luminescent materials or sensors. Fluorene-based polymers and oligomers are widely used in organic electronics due to their excellent photophysical properties. The incorporation of such groups into biologically relevant molecules could lead to novel hybrid materials with both therapeutic and technological applications.
The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules with high enantiopurity. For example, asymmetric catalysis and chiral auxiliaries have been successfully employed to achieve the desired stereochemical configuration at the butanamido stereocenter. These advances have not only improved the accessibility of this compound but also paved the way for its exploration in various chemical biology studies.
The pharmacological potential of this compound has not been fully explored but warrants further investigation. Given its structural complexity and functional diversity, it could serve as a scaffold for designing novel therapeutics targeting diseases such as cancer, inflammation, or neurodegenerative disorders. The presence of multiple pharmacophoric elements suggests that derivatives of this molecule may exhibit enhanced binding affinity or selectivity compared to simpler analogs.
Moreover, the growing interest in personalized medicine has highlighted the importance of developing drugs with tailored properties to meet individual patient needs. Compounds like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid offer a rich structural framework that can be modified to optimize pharmacokinetic profiles or target specific disease biomarkers. This flexibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.
In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid (CAS No. 2171182-22-0) represents a promising compound with multifaceted applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features and functional groups make it a valuable tool for researchers exploring new therapeutic strategies or developing advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex scientific challenges.
2171182-22-0 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)